![molecular formula C18H21N5O B2689955 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-ethoxybenzyl)pyrimidin-2-amine CAS No. 1251546-27-6](/img/structure/B2689955.png)
4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-ethoxybenzyl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-ethoxybenzyl)pyrimidin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrimidine-based kinase inhibitor that has been extensively studied for its effectiveness in treating cancer and other diseases.
Scientific Research Applications
Synthesis and Biological Activity
Insecticidal and Antibacterial Potential : Compounds similar to the target chemical have been synthesized and evaluated for their insecticidal and antimicrobial activities. These studies highlight the potential use of pyrimidine-linked pyrazole derivatives in developing new insecticides and antibacterial agents (Deohate & Palaspagar, 2020).
Antifungal Applications : Derivatives containing the pyrimidin-amine structure have shown significant antifungal effects against various fungi, indicating their potential as antifungal agents (Jafar et al., 2017).
Anticancer Activity : Studies have synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated their anticancer activity, demonstrating promising results against specific cancer cell lines, suggesting potential therapeutic applications (Abdellatif et al., 2014).
Antimicrobial Evaluation : Novel cyclopenta pyrido and pyrimidine derivatives have been synthesized, showing pronounced antimicrobial properties. The presence of a 3,5-dimethyl-1H-pyrazol-1-yl group linked to the pyrimidine structure plays a crucial role in this activity (Sirakanyan et al., 2021).
Chemical Synthesis and Characterization
Heterocyclic Compound Synthesis : The chemical and its analogs have been employed in synthesizing diverse heterocyclic compounds, including pyrido and pyrazolo derivatives, under microwave irradiation. This method offers advantages such as short synthetic routes and increased safety for small-scale synthesis, which is crucial for biomedical screening (Han et al., 2009).
Solid-Phase Synthetic Method : A novel solid-phase synthetic approach has been developed for creating a library of N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives. This method demonstrates the potential for efficiently generating diverse compound libraries for biological screening (Heo & Jeon, 2017).
properties
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)-N-[(2-ethoxyphenyl)methyl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O/c1-4-24-16-8-6-5-7-15(16)12-20-18-19-10-9-17(21-18)23-14(3)11-13(2)22-23/h5-11H,4,12H2,1-3H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGRBFPDOAHGLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CNC2=NC=CC(=N2)N3C(=CC(=N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.